Cas no 1173022-97-3 (4-methoxybenzoic acid)

• Product Name: 4-methoxybenzoic acid
• CAS No: 1173022-97-3
• MF: C₈H₈O₃
• MW: 158.103251457214
• CID: 1003510
• PubChem ID: 71309376
• Update Time: 2025-04-20

4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxybenzoic acid
• p-Anisic acid-13C6
• 1173022-97-3
• HY-N1394S
• 4-Methoxybenzoic acid-[13C6]
• DTXSID50745853
• 4-methoxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylic acid
• 4-Methoxybenzoic acid-(phenyl-13C6), 99 atom % 13C
• CS-0311970
• 4-Methoxy(~13~C_6_)benzoic acid

• Inchi： 1S/C8H8O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)/i2+1,3+1,4+1,5+1,6+1,7+1
• InChI Key： ZEYHEAKUIGZSGI-WBJZHHNVSA-N
• SMILES： O(C)[13C]1[13CH]=[13CH][13C](C(=O)O)=[13CH][13CH]=1

Computed Properties

• Exact Mass: 158.06747313g/mol
• Monoisotopic Mass: 158.06747313g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives